Cas no 286947-67-9 (3-Iodophenylsulfur Pentafluoride)

• Product Name: 3-Iodophenylsulfur Pentafluoride
• CAS No: 286947-67-9
• MF: C₆H₄F₅IS
• MW: 330.057450294495
• MDL: MFCD03788513
• CID: 252121
• PubChem ID: 2779197
• Update Time: 2025-10-30

3-Iodophenylsulfur Pentafluoride Chemical and Physical Properties

Names and Identifiers

• Sulfur,pentafluoro(3-iodophenyl)-, (OC-6-21)- (9CI)
• 3-Iodophenylsulfur Pentafluoride
• 1-Iodo-3-(pentafluorosulfanyl)benzene
• 3-IODOPHENYLSULPHUR PENTAFLUORIDE
• pentafluoro-(3-iodophenyl)-λ⁶-sulfane
• 1-Iodo-3-(pentafluoro-lambda~6~-sulfanyl)benzene
• 1-Iodo-3-(pentafluorothio)benzene
• OPPXUPGOUVHFHM-UHFFFAOYSA-N
• 3-Iodophenylsulfur(VI)pentafluoride
• SBB054171
• BBL100802
• STL554596
• pentafluoro-(3-iodophenyl)-$l^{6}-sulfane
• I0694
• 1-iodo-3-(pentafluoro-lambda-sulfanyl)benzene
• pentafluoro-(3-iodophenyl)-lambda6-sulfane
• 286947-67-9
• pentafluoro-(3-iodophenyl)-
• Sulfur, pentafluoro(3-iodophenyl)-, (OC-6-21)-
• A819540
• 1-iodo-3-(pentafluoro-lambda6-sulfanyl)benzene
• E6-sulfane
• T72227
• DTXSID30381314
• PS-11538
• EN300-137655
• SCHEMBL1635377
• AKOS005255141
• MFCD03788513
• Pentafluoro(3-iodophenyl)-lambda6-sulfane
• CS-0269254
• 1-IODO-3-(PENTAFLUORO-??-SULFANYL)BENZENE

• MDL： MFCD03788513
• Inchi： 1S/C6H4F5IS/c7-13(8,9,10,11)6-3-1-2-5(12)4-6/h1-4H
• InChI Key： OPPXUPGOUVHFHM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 329.90000
• Monoisotopic Mass: 329.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Density: 2.06
• Boiling Point: 57°C/0.5mmHg
• Flash Point: °C
• Refractive Index: 1.5170 to 1.5210
• PSA: 25.30000
• LogP: 4.94860
• Solubility: Not determined

3-Iodophenylsulfur Pentafluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Iodophenylsulfur Pentafluoride

Recent Advances in the Study of 3-Iodophenylsulfur Pentafluoride (CAS: 286947-67-9) and Its Applications in Chemical Biology and Medicine

The compound 3-Iodophenylsulfur pentafluoride (CAS: 286947-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This sulfur(VI)-based compound, characterized by the presence of a pentafluorosulfanyl (-SF5) group and an iodine substituent, has emerged as a valuable building block for the synthesis of complex molecules with potential pharmaceutical applications. Recent studies have focused on elucidating its reactivity patterns, stability under various conditions, and potential as a precursor for bioactive molecules.

One of the most notable advancements in this area is the exploration of 3-Iodophenylsulfur pentafluoride as a key intermediate in the synthesis of fluorinated aromatic compounds. The -SF5 group, known for its high electronegativity and lipophilicity, can significantly influence the pharmacokinetic properties of drug candidates. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the introduction of the -SF5 moiety into more complex molecular architectures. These developments have opened new avenues for the design of fluorinated pharmaceuticals with enhanced metabolic stability and membrane permeability.

Recent synthetic methodologies have demonstrated the utility of 286947-67-9 in click chemistry applications. The iodine substituent serves as an excellent handle for further functionalization through various metal-catalyzed reactions, while the -SF5 group remains stable under most reaction conditions. This dual functionality makes the compound particularly valuable for the rapid assembly of molecular libraries for drug discovery. Several research groups have reported successful applications of this building block in the synthesis of potential kinase inhibitors and GPCR modulators, highlighting its growing importance in medicinal chemistry.

From a mechanistic perspective, studies have shed light on the unique electronic properties of 3-Iodophenylsulfur pentafluoride. Spectroscopic analyses and computational modeling have revealed that the -SF5 group exerts a strong electron-withdrawing effect, which can be strategically employed to modulate the electronic density of aromatic systems in drug molecules. This property has been particularly useful in the design of electron-deficient arenes that can serve as acceptors in charge-transfer complexes or as substrates for nucleophilic aromatic substitution reactions.

The stability and handling characteristics of 286947-67-9 have been another focus of recent investigations. While the -SF5 group is generally considered stable under physiological conditions, researchers have developed improved protocols for the storage and handling of this compound to prevent decomposition. These advancements have facilitated its broader adoption in synthetic laboratories and increased its appeal as a versatile building block for medicinal chemistry applications.

Looking forward, the unique properties of 3-Iodophenylsulfur pentafluoride position it as a promising candidate for further exploration in drug discovery and chemical biology. Its potential applications in PET radiotracer development, owing to the presence of the iodine atom, and in the design of fluorinated bioactive compounds make it a compound of significant interest for future research. Ongoing studies are expected to further expand the synthetic utility of this molecule and explore its potential in addressing current challenges in medicinal chemistry.